Cas no 1351588-22-1 (N-(2,5-dimethylfuran-3-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide)

• Product Name: N-(2,5-dimethylfuran-3-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide
• CAS No: 1351588-22-1
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 6123840
• PubChem ID: 56765617
• Update Time: 2025-07-15

N-(2,5-dimethylfuran-3-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylfuran-3-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide
• N-[(2,5-dimethylfuran-3-yl)methyl]-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
• N1-((2,5-dimethylfuran-3-yl)methyl)-N2-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)oxalamide
• N-[(2,5-dimethylfuran-3-yl)methyl]-N'-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]ethanediamide
• AKOS024538577
• VU0536751-1
• F6201-0429
• 1351588-22-1

• Inchi： 1S/C19H23N3O5S/c1-13-11-15(14(2)27-13)12-20-18(23)19(24)21-16-5-7-17(8-6-16)22-9-3-4-10-28(22,25)26/h5-8,11H,3-4,9-10,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： BOVMVKCKWQDNBR-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)OC=1C)(=O)C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 405.13584202g/mol
• Monoisotopic Mass: 405.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,5-dimethylfuran-3-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

N-(dimethylfuran-ethanediamide) and Thiazinane Dioxide Derivative: Chemical & Biological Profile of CAS No 1351588–thiazinan–phenylethanediamide System

The compound N-(dimethylfuran–3–ylmethyl)–N'–4–(dioxo–thiazinane–thiadiazine systems) derivative (phenylethanediamide framework) exhibits an intriguing structural configuration that synergizes two prominent pharmacophores: a substituted furan ring system and a sulfur-containing dioxothiadiazine moiety (heterocyclic architecture). With CAS Registry Number "href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">"href="#">" href="#">.

This molecule’s design reflects contemporary trends in medicinal chemistry emphasizing dual pharmacophore integration. The dimethyl substitution on C